N-benzyl-N'-(2,4-dimethoxyphenyl)thiourea

• IUPAC Name: 1-benzyl-3-(2,4-dimethoxyphenyl)thiourea
• InChI: InChI=1S/C16H18N2O2S/c1-19-13-8-9-14(15(10-13)20-2)18-16(21)17-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H2,17,18,21)
• InChI Key: DFYQINNSKHTSOU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=S)NCC2=CC=CC=C2)OC
• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol
• Solubility: 38.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-benzyl-N'-(2,4-dimethoxyphenyl)thiourea, commonly known as Benzyldimethylthiocarbamoyl chloride (BDTC), is a chemical compound that has been widely studied for its potential applications in scientific research. BDTC is a thiourea derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been investigated in detail.

Mechanism of Action

N-benzyl-N'-(2,4-dimethoxyphenyl)thiourea has been shown to inhibit the activity of several enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. It has also been reported to interact with DNA, leading to the inhibition of DNA synthesis and cell proliferation. The exact mechanism of action of N-benzyl-N'-(2,4-dimethoxyphenyl)thiourea is not fully understood and requires further investigation.
Biochemical and Physiological Effects:
N-benzyl-N'-(2,4-dimethoxyphenyl)thiourea has been shown to have various biochemical and physiological effects, including the inhibition of acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the breakdown of the neurotransmitter acetylcholine. N-benzyl-N'-(2,4-dimethoxyphenyl)thiourea has also been reported to have antitumor, antifungal, and antimicrobial activities, although the exact mechanisms of these effects are not fully understood.

Advantages and Limitations for Lab Experiments

N-benzyl-N'-(2,4-dimethoxyphenyl)thiourea has several advantages for lab experiments, including its ease of synthesis and availability, as well as its potential applications in various scientific research areas. However, N-benzyl-N'-(2,4-dimethoxyphenyl)thiourea also has some limitations, including its low yield during synthesis and the need for further investigation into its mechanism of action.

Future Directions

There are several future directions for the study of N-benzyl-N'-(2,4-dimethoxyphenyl)thiourea, including the investigation of its potential as a therapeutic agent for various diseases, including cancer and Alzheimer's disease. Further research is also needed to determine the exact mechanism of action of N-benzyl-N'-(2,4-dimethoxyphenyl)thiourea and to investigate its potential applications in other scientific research areas. Additionally, the development of new synthesis methods for N-benzyl-N'-(2,4-dimethoxyphenyl)thiourea with higher yields could also be explored.
Conclusion:
N-benzyl-N'-(2,4-dimethoxyphenyl)thiourea is a thiourea derivative that has been widely studied for its potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential applications of N-benzyl-N'-(2,4-dimethoxyphenyl)thiourea in various scientific research areas and to develop new synthesis methods with higher yields.

Synthesis Methods

N-benzyl-N'-(2,4-dimethoxyphenyl)thiourea can be synthesized using different methods, including the reaction of benzyl isothiocyanate with dimethylamine hydrochloride, followed by treatment with thionyl chloride, or by reacting benzyl isothiocyanate with dimethylamine and then converting the resulting thiourea to the corresponding chloride using oxalyl chloride. The yield of N-benzyl-N'-(2,4-dimethoxyphenyl)thiourea using these methods is typically around 50-60%.

Scientific Research Applications

N-benzyl-N'-(2,4-dimethoxyphenyl)thiourea has been used in various scientific research applications, including as a reagent for the determination of trace amounts of copper and silver ions in water samples, as a corrosion inhibitor for mild steel, and as a ligand for the synthesis of metal complexes with potential biological activity. N-benzyl-N'-(2,4-dimethoxyphenyl)thiourea has also been investigated for its antitumor, antifungal, and antimicrobial activities.